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Compound of Interest

Compound Name: 3-Ethyl-3-hexanol

Cat. No.: B1581893 Get Quote

A Technical Guide to 3-Ethyl-3-hexanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethyl-3-hexanol, systematically known as 3-ethylhexan-3-ol according to IUPAC

nomenclature, is a tertiary alcohol. Its branched structure imparts specific physical and

chemical properties that make it a subject of interest in various chemical syntheses. This

technical guide provides an in-depth overview of its nomenclature, chemical properties, and a

detailed protocol for its laboratory synthesis.

Nomenclature and Synonyms
The standardized name for this compound is 3-ethylhexan-3-ol. However, it is also known by

several other names in the literature and commercial contexts.

Synonyms:

1,1-Diethyl-1-butanol[1][2]

3-Ethyl-3-hexanol[1][2]

diethylpropylcarbinol

diethylpropylmethanol
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3-Hexanol, 3-ethyl-[1]

Physicochemical Properties
A summary of the key physical and chemical properties of 3-Ethyl-3-hexanol is presented in

the table below. This data is essential for its handling, application in reactions, and for analytical

purposes.

Property Value Unit Source

Molecular Formula C₈H₁₈O [2]

Molecular Weight 130.23 g/mol [3]

CAS Registry Number 597-76-2 [2]

Appearance
Colorless to pale

yellow clear liquid
[4]

Boiling Point 159 - 160 °C [4][5]

Density 0.834 g/mL [5]

Flash Point 60.60 °C [4]

Water Solubility 1485
mg/L at 25 °C

(estimated)
[4]

logP (o/w) 2.622 [4]

Refractive Index 1.425 [5]

Vapor Pressure 0.854
mmHg at 25 °C

(estimated)
[4]

Synthesis of 3-Ethyl-3-hexanol via Grignard
Reaction
3-Ethyl-3-hexanol, being a tertiary alcohol, can be effectively synthesized in the laboratory

using a Grignard reaction. This method involves the reaction of a Grignard reagent with a

suitable ketone. Two primary retrosynthetic pathways can be envisioned for its preparation.
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Synthesis Pathways
The synthesis of 3-Ethyl-3-hexanol can be achieved through two main Grignard reaction

routes:

Route A: Reaction of ethylmagnesium bromide with 3-pentanone.

Route B: Reaction of propylmagnesium bromide with 3-pentanone.

The following diagram illustrates the logical workflow of the Grignard synthesis of 3-Ethyl-3-
hexanol.
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Caption: Workflow for the Grignard Synthesis of 3-Ethyl-3-hexanol.

Experimental Protocol: Synthesis of 3-Ethyl-3-hexanol
from Ethylmagnesium Bromide and 3-Pentanone
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This protocol details the laboratory-scale synthesis of 3-Ethyl-3-hexanol. Safety Precaution:

Grignard reactions are highly sensitive to moisture and air. All glassware must be thoroughly

dried, and anhydrous solvents must be used. The reaction should be carried out under an inert

atmosphere (e.g., nitrogen or argon).

Materials:

Magnesium turnings

Ethyl bromide

Anhydrous diethyl ether

3-Pentanone

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for reflux and extraction

Procedure:

Preparation of the Grignard Reagent (Ethylmagnesium Bromide):

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer, place the magnesium turnings.

Add a small amount of anhydrous diethyl ether to just cover the magnesium.

Dissolve ethyl bromide in anhydrous diethyl ether in the dropping funnel.

Add a small portion of the ethyl bromide solution to the flask to initiate the reaction. The

reaction is indicated by the formation of bubbles and a cloudy appearance of the solution.

Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate

that maintains a gentle reflux.
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After the addition is complete, continue to stir the mixture until the magnesium is

consumed.

Reaction with 3-Pentanone:

Cool the freshly prepared Grignard reagent in an ice bath.

Dissolve 3-pentanone in anhydrous diethyl ether and add it to the dropping funnel.

Add the 3-pentanone solution dropwise to the stirred Grignard reagent. Control the rate of

addition to maintain a gentle reflux.

After the addition is complete, allow the reaction mixture to stir at room temperature for an

additional 30 minutes.

Work-up and Purification:

Cool the reaction mixture in an ice bath.

Slowly and carefully add a saturated aqueous solution of ammonium chloride to quench

the reaction and hydrolyze the magnesium alkoxide intermediate.

Transfer the mixture to a separatory funnel.

Separate the ether layer and extract the aqueous layer with two portions of diethyl ether.

Combine the organic extracts and wash them sequentially with water and brine.

Dry the ether solution over anhydrous magnesium sulfate.

Filter to remove the drying agent and remove the diethyl ether by rotary evaporation.

The crude 3-Ethyl-3-hexanol can be purified by distillation.

The following diagram provides a visual representation of the experimental workflow for the

synthesis of 3-Ethyl-3-hexanol.
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Synthesis Work-up & Purification Final Product

Start Prepare Grignard Reagent
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Caption: Experimental Workflow for the Synthesis of 3-Ethyl-3-hexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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